Cas no 866019-61-6 ((E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile)

• Product Name: (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile
• CAS No: 866019-61-6
• CID: 4662361
• Update Time: 2025-10-30

(E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile Chemical and Physical Properties

Names and Identifiers

• (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile

Comprehensive Overview of (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile (CAS No. 866019-61-6)

(E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile (CAS No. 866019-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique morpholino and thienyl functional groups, exhibits promising properties for applications in drug discovery and optoelectronic materials. Its molecular structure combines a nitrophenyl moiety with a propenenitrile backbone, making it a versatile intermediate for synthetic chemistry.

In recent years, the demand for nitrogen-containing heterocycles like (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile has surged due to their role in developing kinase inhibitors and fluorescence probes. Researchers are particularly interested in its potential as a pharmacophore in targeted therapies, aligning with the growing focus on precision medicine. The compound's electron-withdrawing and electron-donating groups also make it a candidate for organic semiconductors, a hot topic in renewable energy technologies.

The synthesis of 866019-61-6 typically involves Knoevenagel condensation, a widely studied reaction in organic chemistry. This method highlights the compound's relevance to green chemistry trends, as scientists seek atom-efficient and low-waste synthetic routes. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its purity and structural integrity, addressing the industry's emphasis on quality control in fine chemicals.

From a commercial perspective, (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile is often sourced for high-throughput screening libraries. Its structure-activity relationship (SAR) studies are pivotal in optimizing bioavailability and binding affinity—key metrics in modern drug design. Additionally, its photophysical properties are being explored for bioimaging applications, coinciding with the rise of theranostics in healthcare.

As the scientific community prioritizes AI-driven molecular modeling, compounds like 866019-61-6 serve as valuable datasets for training machine learning algorithms. This intersection of computational chemistry and experimental validation underscores the compound's role in advancing digital transformation in R&D. Furthermore, its stability under various pH conditions makes it a robust candidate for formulation studies.

In summary, (E)-3-(4-Morpholino-3-nitrophenyl)-2-(2-thienyl)-2-propenenitrile (CAS No. 866019-61-6) represents a multifaceted tool for innovation across disciplines. Its integration into cutting-edge research reflects broader trends such as sustainable synthesis, personalized therapeutics, and smart materials, ensuring its continued relevance in scientific and industrial landscapes.